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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513 Get Quote

An In-depth Guide to the Safe Handling, Storage, and Emergency Procedures for

Dichlorodiethylsilane

This document provides a comprehensive technical overview of the safety information for

dichlorodiethylsilane (CAS No. 1719-53-5), tailored for researchers, scientists, and

professionals in drug development. It consolidates critical data from Safety Data Sheets (SDS)

into a structured and actionable format, emphasizing safe laboratory practices.

Chemical Identification and Physical Properties
Dichlorodiethylsilane, also known as diethyldichlorosilane, is a colorless liquid with a pungent

odor.[1][2] It is primarily used as an intermediate in the synthesis of silicone polymers and other

organosilicon compounds.[2][3]

Table 1: Physical and Chemical Properties of Dichlorodiethylsilane
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Property Value Source(s)

Molecular Formula C4H10Cl2Si [1][2][4]

Molecular Weight 157.11 g/mol [2][4][5]

CAS Number 1719-53-5 [1][2][4]

EC Number 217-005-0 [1][4]

Appearance
Colorless liquid with a pungent

odor
[1][2][5]

Boiling Point 125-131 °C (decomposes) [2][4]

Melting Point -96.5 °C to -97 °C [3][5]

Flash Point 25 °C to 26.1 °C (77-79°F) [2]

Density 1.05 g/mL at 25 °C [3][4]

Vapor Density 5.14 - 5.41 (Air = 1) [2]

Vapor Pressure 11.9 - 13.3 mmHg at 25 °C [2][6]

Solubility Reacts violently with water [2][6]

| Refractive Index | n20/D 1.43 |[3][4] |

Hazard Identification and GHS Classification
Dichlorodiethylsilane is a hazardous substance that poses multiple risks. It is a flammable

liquid and vapor.[2] The substance causes severe skin burns and eye damage and may cause

respiratory irritation.[2] A key danger is its violent reaction with water, which releases toxic and

corrosive hydrochloric acid fumes.[2][6]

Table 2: GHS Hazard Classification for Dichlorodiethylsilane
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Hazard Class Category Hazard Statement Signal Word

Flammable Liquids 3
H226: Flammable
liquid and vapor

Danger

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

Danger

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
Danger

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |

Danger |

Source:[2][5]

Supplemental Hazard Information:

EUH014: Reacts violently with water.

Vapors are heavier than air and may travel to an ignition source and flash back.[1][2][7]

Contact with metals may evolve flammable hydrogen gas.[1]

Containers may explode when heated or if contaminated with water.[1]

Toxicology and Health Effects
Exposure to dichlorodiethylsilane can cause significant adverse health effects. The

toxicological properties of this substance have not been fully investigated, but it is considered

moderately toxic and corrosive.[1][2]

Table 3: Acute Toxicity Data

Exposure
Route

Species Value Notes Source(s)
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| Intraperitoneal | Rat | LDLo: 100 mg/kg | Lowest published lethal dose. |[8] |

Summary of Health Effects:

Inhalation: Causes chemical burns to the respiratory tract, which can lead to coughing,

shortness of breath, and potentially fatal pulmonary edema.[1][2]

Skin Contact: Causes severe skin burns.[1][2]

Eye Contact: Causes severe eye burns and damage.[1][9] All chlorosilanes are known to

cause severe damage to the cornea and lids.[9]

Ingestion: Causes burns to the gastrointestinal tract and can result in serious systemic

toxicity.[1][2]

Experimental Protocols
The toxicological data presented in safety data sheets are derived from standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD). Below are brief overviews of the methodologies relevant

to the hazards of dichlorodiethylsilane.

OECD Test Guideline 401: Acute Oral Toxicity (Note: This guideline has been deleted but its

data may still be cited in older SDS)

Objective: To determine the short-term adverse effects of a substance after oral

administration of a single dose.

Methodology: The test substance is administered in graduated doses to several groups of

laboratory animals (typically rodents), with one dose per group.[10] Animals are observed for

at least 14 days for signs of toxicity and mortality.[10] The LD50 value, the statistically

derived dose expected to cause death in 50% of the animals, is calculated.[10] Post-mortem

examinations are performed on all animals.[10]

OECD Test Guideline 402: Acute Dermal Toxicity

Objective: To assess the health hazards likely to arise from a single, short-term dermal

exposure to a substance.[11][12]
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Methodology: The substance is applied uniformly over a shaved area (at least 10% of the

body surface) of experimental animals (e.g., rats, rabbits).[12][13] The application site is

covered with a porous gauze dressing for 24 hours.[13] Animals are observed for 14 days for

signs of toxicity, and the LD50 is determined.[14]

OECD Test Guideline 403: Acute Inhalation Toxicity

Objective: To evaluate the health hazards from short-term exposure to an airborne

substance.[15][16]

Methodology: Rodents are exposed to the test substance (as a gas, vapor, or aerosol) in a

dynamic airflow inhalation chamber for a defined period, typically 4 hours.[16][17][18]

Multiple concentration levels are tested to determine the median lethal concentration (LC50),

which is the concentration expected to cause death in 50% of the animals.[16] The animals

are then observed for at least 14 days.[17][19]

Safety, Handling, and Emergency Procedures
Strict safety protocols are mandatory when handling dichlorodiethylsilane due to its reactive

and corrosive nature.

Engineering controls and appropriate PPE are critical to minimize exposure.

Engineering Controls: Work must be conducted in a chemical fume hood.[1] Facilities should

be equipped with an eyewash station and a safety shower.[20] Use explosion-proof electrical

and ventilation equipment.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles and a face shield.[20]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin contact.[1][20]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge

(e.g., type ABEK for organic vapors, inorganic gases, acid gases, and ammonia) when

engineering controls are insufficient or during emergency situations.[1]
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Required Personal Protective Equipment (PPE)

Handling Tasks

Chemical Fume Hood Chemical Goggles & Face Shield Chemical-Resistant Gloves Lab Coat / Protective Clothing NIOSH-Approved Respirator
(as needed)

Handling Dichlorodiethylsilane

Always Use Always Wear Always Wear Always Wear Use if ventilation is inadequate
or for spills

Click to download full resolution via product page

Diagram 1: Required PPE for handling Dichlorodiethylsilane.

Immediate action is crucial in case of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1][7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Seek immediate medical attention.[1][7]
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Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Administer O2/Artificial Respiration

if needed

Remove Contaminated Clothing
Flush with Soap & Water (15+ min)

Flush Eyes with Water (15+ min)
Lift eyelids

Do NOT Induce Vomiting
Give Water/Milk if conscious

Seek Immediate
Medical Attention

Click to download full resolution via product page

Diagram 2: First-aid response workflow for exposure incidents.

Fire-Fighting: This material is highly flammable. Use water spray, dry chemical, carbon

dioxide, or chemical foam to extinguish fires.[1] Vapors can form explosive mixtures with air.

[1] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][7] Containers may explode if heated.[7]

Accidental Release:

Eliminate Ignition Sources: Immediately remove all sparks, flames, and other sources of

ignition.[1][5]

Isolate Area: Evacuate personnel from the danger area.[21]

Ventilate: Ensure the area is well-ventilated.

Containment: Build dikes to contain the flow if necessary. Do not use water on the material

itself, as it reacts violently.[1] Use a water spray only to knock down vapors.[1]
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Clean-up: Absorb the spill with inert material (e.g., sand, silica gel, crushed limestone, or

soda ash) and place it in a suitable, closed container for disposal.[1][7]

Handling: Do not breathe vapor or mist.[1] Avoid contact with eyes, skin, and clothing.[1] Use

only non-sparking tools and ground all equipment to prevent static discharge.[7]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][4] Store in

a corrosives and flammables area, away from incompatible materials and sources of ignition.

[1][20] The recommended storage temperature is 2-8°C.[3][4] The material is moisture-

sensitive.[6][7]

Incompatible Materials / Conditions

Hazardous Reaction / Decomposition Products

Dichlorodiethylsilane

Water / Moisture

Reacts Violently

Strong Oxidizing Agents

Incompatible

Heat, Flames, Sparks
(Ignition Sources)

Ignition / Decomposition

Metals

May React

Hydrogen Chloride (HCl) Gas
(Corrosive, Toxic)

Carbon Monoxide / Dioxide
(From Combustion)

Phosgene Gas
(Upon Heating/Fire)

Hydrogen Gas
(Flammable)

Click to download full resolution via product page

Diagram 3: Chemical incompatibilities and hazardous products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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